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Compound of Interest

Compound Name: (R)-Lansoprazole-d4

Cat. No.: B12410231 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial sources of (R)-
Lansoprazole-d4, a deuterated internal standard crucial for the accurate quantification of (R)-

Lansoprazole (Dexlansoprazole) in various biological matrices. This document is intended for

researchers, scientists, and drug development professionals who require reliable sources of

this stable isotope-labeled compound and detailed methodologies for its application in

bioanalytical assays.

Commercial Supplier Overview
(R)-Lansoprazole-d4 is available from a select number of specialized chemical suppliers. The

following table summarizes the key quantitative data for the commercially available (R)-
Lansoprazole-d4 and its racemic counterpart, Lansoprazole-d4. It is important to note that

while some suppliers explicitly list the (R)-enantiomer, others may offer the racemic mixture.

Researchers should carefully verify the product specifications with the supplier to ensure it

meets their specific analytical needs.
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Supplier
Product
Name

Catalog
Number

Purity
Isotopic
Purity/Enric
hment

Available
Quantities

MedChemEx

press

(R)-

Lansoprazole

-d4

HY-13662BS

In-stock,

Certificate of

Analysis

available

Not explicitly

stated on

product page

1 mg, 5 mg,

10 mg, 50 mg

Lansoprazole

-d4
HY-13662S

In-stock,

Certificate of

Analysis

available

Not explicitly

stated on

product page

1 mg, 5 mg,

10 mg, 50 mg

Simson

Pharma

Dexlansopraz

ole-D4
L020016

Certificate of

Analysis

available

Not explicitly

stated on

product page

In-stock

Lansoprazole

-D4
L020015

Certificate of

Analysis

available

Not explicitly

stated on

product page

In-stock

ESS Chem

Co.

Lansoprazole

-D4
ESS0259

98.8%

(HPLC)
99% atom D

10 mg, 25

mg, 50 mg,

100 mg

Veeprho

(R)-

Lansoprazole

-D4

DVE00723

Certificate of

Analysis

available

Not explicitly

stated on

product page

Enquire for

details

Axios

Research

(R)-

Lansoprazole

-d4

AR-L01149

Certificate of

Analysis

available

Not explicitly

stated on

product page

Enquire for

details

Note: Pricing information is subject to change and should be obtained directly from the

suppliers. "Certificate of Analysis available" indicates that detailed purity and characterization

data can be requested from the vendor.
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Experimental Protocol: Quantification of (R)-
Lansoprazole in Human Plasma using LC-MS/MS
with (R)-Lansoprazole-d4 as an Internal Standard
The following is a representative experimental protocol synthesized from established

bioanalytical methods for lansoprazole and dexlansoprazole. This method utilizes liquid

chromatography-tandem mass spectrometry (LC-MS/MS), a highly sensitive and specific

technique for drug quantification in complex biological matrices.

1. Materials and Reagents:

(R)-Lansoprazole reference standard

(R)-Lansoprazole-d4 internal standard (IS)

Human plasma (with appropriate anticoagulant, e.g., K2EDTA)

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium formate (LC-MS grade)

Formic acid (LC-MS grade)

Water (deionized, 18 MΩ·cm)

2. Preparation of Stock and Working Solutions:

Stock Solutions (1 mg/mL): Accurately weigh and dissolve (R)-Lansoprazole and (R)-
Lansoprazole-d4 in methanol to prepare individual stock solutions.

Working Standard Solutions: Serially dilute the (R)-Lansoprazole stock solution with 50:50

(v/v) acetonitrile:water to prepare a series of working standard solutions for the calibration

curve and quality control (QC) samples.
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Internal Standard Working Solution (100 ng/mL): Dilute the (R)-Lansoprazole-d4 stock

solution with 50:50 (v/v) acetonitrile:water.

3. Sample Preparation (Protein Precipitation):

To 100 µL of plasma sample (calibrator, QC, or unknown), add 20 µL of the internal standard

working solution (100 ng/mL).

Vortex for 10 seconds.

Add 300 µL of acetonitrile to precipitate plasma proteins.

Vortex vigorously for 1 minute.

Centrifuge at 13,000 rpm for 10 minutes at 4°C.

Transfer the supernatant to a clean tube and evaporate to dryness under a gentle stream of

nitrogen at 40°C.

Reconstitute the residue in 100 µL of the mobile phase.

Vortex for 30 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

Liquid Chromatography (LC):

Column: C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)

Mobile Phase A: 0.1% formic acid in water

Mobile Phase B: 0.1% formic acid in acetonitrile

Gradient: A suitable gradient program to achieve separation of the analyte and IS from

matrix components. For example:

0-0.5 min: 20% B

0.5-2.5 min: 20-80% B
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2.5-3.0 min: 80% B

3.0-3.1 min: 80-20% B

3.1-4.0 min: 20% B

Flow Rate: 0.4 mL/min

Injection Volume: 5 µL

Column Temperature: 40°C

Tandem Mass Spectrometry (MS/MS):

Ionization Mode: Electrospray Ionization (ESI), Positive

Scan Type: Multiple Reaction Monitoring (MRM)

MRM Transitions:

(R)-Lansoprazole: Precursor ion (Q1) m/z 370.1 → Product ion (Q3) m/z 252.1

(R)-Lansoprazole-d4: Precursor ion (Q1) m/z 374.1 → Product ion (Q3) m/z 256.1

Instrument Parameters: Optimize collision energy, declustering potential, and other source

parameters for maximum signal intensity.

5. Data Analysis:

Construct a calibration curve by plotting the peak area ratio of (R)-Lansoprazole to (R)-
Lansoprazole-d4 against the nominal concentration of the calibration standards.

Use a weighted linear regression (e.g., 1/x²) to fit the calibration curve.

Quantify the concentration of (R)-Lansoprazole in QC and unknown samples by interpolating

their peak area ratios from the calibration curve.

Visualizations
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The following diagrams illustrate the experimental workflow for the bioanalytical method

described above.

Sample Preparation
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Click to download full resolution via product page

Caption: Bioanalytical workflow for (R)-Lansoprazole quantification.
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To cite this document: BenchChem. [Commercial Sources and Analytical Applications of (R)-
Lansoprazole-d4: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12410231#commercial-sources-of-r-lansoprazole-d4]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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